Cas no 1319197-32-4 (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 1319197-32-4
• MF: C₁₃H₁₈BNO₃
• MW: 247.097923755646
• MDL: MFCD22494521
• CID: 2192292
• PubChem ID: 77230989
• Update Time: 2024-11-02

2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 2-amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• (4-Amino-3-formylphenyl)boronic acid pinacol ester
• JAPHBZZZSMLYAU-UHFFFAOYSA-N
• SB11738
• 2-Amino-benzaldehyde-5-boronic acid pinacol ester
• CS-0052056
• MFCD22494521
• AKOS025403468
• 1319197-32-4
• AS-51665
• P13226
• SCHEMBL2279721
• DA-12358

• MDL： MFCD22494521
• Inchi： 1S/C13H18BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,15H2,1-4H3
• InChI Key： JAPHBZZZSMLYAU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=O)C=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 247.1379736g/mol
• Monoisotopic Mass: 247.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6